Cas no 946224-19-7 (N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 946224-19-7
• MF: C₁₈H₁₅BrN₄O₂S
• MW: 431.306301355362
• CID: 5776495
• PubChem ID: 26841584
• Update Time: 2025-05-24

N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 946224-19-7
• F2096-0069
• AKOS004945074
• N-(3-bromophenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide
• N-(3-bromophenyl)-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide
• HMS3478O09
• N-(3-bromophenyl)-2-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide

• Inchi： 1S/C18H15BrN4O2S/c19-12-5-4-8-14(9-12)20-16(24)10-15-11-26-18(22-15)23-17(25)21-13-6-2-1-3-7-13/h1-9,11H,10H2,(H,20,24)(H2,21,22,23,25)
• InChI Key： FYZQRFZXQWDVDI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(CC1=CSC(NC(NC2C=CC=CC=2)=O)=N1)=O

Computed Properties

• Exact Mass: 430.00991g/mol
• Monoisotopic Mass: 430.00991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų

Additional information on N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide

N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 946224-19-7, known as N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and chemical synthesis. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements related to this compound.

Structural Analysis

The molecular structure of N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide is characterized by a complex arrangement of functional groups. The molecule contains a 1,3-thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring is further substituted with a phenylcarbamoyl group at the 2-position and an acetamide group at the 4-position. Additionally, the molecule features a bromophenyl group attached to the nitrogen atom of the acetamide moiety. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and applications.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the 1,3-thiazole derivative. The introduction of the phenylcarbamoyl group is achieved through a nucleophilic substitution reaction, followed by the attachment of the acetamide group via amide bond formation. The bromophenyl group is introduced in a subsequent step using appropriate coupling reagents. The final product is purified using chromatographic techniques and characterized using advanced spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy).

Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Researchers have explored alternative reagents and reaction conditions to enhance the efficiency of each step. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Applications in Drug Design

Due to its unique structure, N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide has shown potential in drug design and development. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of derivatives with diverse biological activities. Recent research has highlighted its potential as a lead compound in anti-cancer drug development.

In one notable study published in 2023, this compound demonstrated significant cytotoxic activity against various cancer cell lines. The thiazole ring was found to play a crucial role in binding to specific protein targets involved in cell proliferation and apoptosis regulation. Furthermore, the bromophenyl group was identified as a key determinant in modulating the compound's pharmacokinetic properties.

Another area of interest is its application in enzyme inhibition studies. The phenylcarbamoyl group has been shown to interact effectively with active sites of certain enzymes, making it a valuable tool in designing inhibitors for therapeutic targets.

Environmental Considerations

In addition to its pharmacological applications, researchers have also investigated the environmental impact of this compound. Studies conducted under simulated environmental conditions revealed that it undergoes rapid degradation under UV light exposure, minimizing its persistence in natural ecosystems.

Efforts are ongoing to develop eco-friendly synthesis routes that minimize waste generation and energy consumption. Green chemistry principles are being integrated into the production process to ensure sustainability while maintaining high-quality standards.

Future Directions

The future prospects for N-(3-bromophenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide are promising given its versatile structure and emerging applications. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to drive further innovation in this field.

Potential areas for future exploration include: - Development of bioisosteres to enhance drug-like properties. - Investigation into its role as a building block for advanced materials such as polymers or nanomaterials. - Expanding its use in agrochemicals for pest control applications.